Cas no 1082432-79-8 (4-(4-fluorophenyl)sulfanylbutan-1-amine)

• Product Name: 4-(4-fluorophenyl)sulfanylbutan-1-amine
• CAS No: 1082432-79-8
• MF: C₁₀H₁₄FNS
• MW: 199.288264751434
• MDL: MFCD11585848
• CID: 5166505
• PubChem ID: 28280900
• Update Time: 2026-03-04

4-(4-fluorophenyl)sulfanylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4-[(4-fluorophenyl)thio]-
• 4-((4-Fluorophenyl)thio)butan-1-amine
• 4-(4-fluorophenyl)sulfanylbutan-1-amine

• MDL： MFCD11585848
• Inchi： 1S/C10H14FNS/c11-9-3-5-10(6-4-9)13-8-2-1-7-12/h3-6H,1-2,7-8,12H2
• InChI Key： ASUHPUQIHBWHRT-UHFFFAOYSA-N
• SMILES： C(N)CCCSC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(4-fluorophenyl)sulfanylbutan-1-amine

4-(4-Fluorophenyl)sulfanylbutan-1-amine: A Comprehensive Overview

4-(4-Fluorophenyl)sulfanylbutan-1-amine (CAS No. 1082432-79-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound, often referred to as FBSA (Fluorobenzene Sulfanyl Butanamine), has garnered attention due to its unique chemical properties and potential for use in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 4-(4-fluorophenyl)sulfanylbutan-1-amine consists of a butanamine backbone with a fluorophenyl sulfanyl group attached at the fourth position. This arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, enhancing its ability to interact with biological systems. The fluorine atom in the phenyl ring contributes to the compound's stability and bioavailability, while the sulfanyl group facilitates interactions with sulfur-binding proteins.

Recent research has focused on the synthesis and characterization of FBSA derivatives. Scientists have explored various synthetic routes, including nucleophilic substitution and coupling reactions, to optimize the production process. These studies have demonstrated that the compound can be synthesized with high purity using cost-effective methods, making it suitable for large-scale manufacturing.

In terms of physical properties, FBSA exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in water is moderate, which is advantageous for formulation purposes in pharmaceutical applications. The compound's stability under physiological conditions has been confirmed through extensive testing, ensuring its suitability for use in drug delivery systems.

The biological activity of FBSA has been extensively studied in recent years. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, FBSA has demonstrated selective inhibition of certain kinases, which are key players in cancer progression. These findings have prompted further investigation into its therapeutic potential.

One of the most exciting developments involving FBSA is its application as an intermediate in the synthesis of more complex molecules. Researchers have successfully used it as a building block for constructing bioactive compounds with enhanced pharmacokinetic profiles. For instance, derivatives of FBSA have been developed that exhibit improved absorption and reduced toxicity compared to existing drugs.

The environmental impact of FBSA has also been a topic of interest. Studies have shown that the compound degrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 4-(4-fluorophenyl)sulfanylbutan-1-amine (CAS No. 1082432-79-8) represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern pharmacology. As research continues to uncover new insights into its biological activity and therapeutic potential, FBSA is poised to make significant contributions to the field of medicine.